4-Methoxy-3-[(propanoylamino)methyl]benzenesulfonyl fluoride

• IUPAC Name: 4-methoxy-3-[(propanoylamino)methyl]benzenesulfonyl fluoride
• InChI: InChI=1S/C11H14FNO4S/c1-3-11(14)13-7-8-6-9(18(12,15)16)4-5-10(8)17-2/h4-6H,3,7H2,1-2H3,(H,13,14)
• InChI Key: YHWFATCQCFDJCS-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NCC1=C(C=CC(=C1)S(=O)(=O)F)OC
• Molecular Formula: C11H14FNO4S
• Molecular Weight: 275.30 g/mol

Description

4-Methoxy-3-[(propanoylamino)methyl]benzenesulfonyl fluoride, also known as MPB, is a chemical compound that has been widely used in scientific research. MPB is a potent inhibitor of serine proteases, which are enzymes that play a crucial role in many biological processes.

Mechanism of Action

4-Methoxy-3-[(propanoylamino)methyl]benzenesulfonyl fluoride acts as an irreversible inhibitor of serine proteases by covalently binding to the active site of the enzyme. This prevents the enzyme from functioning properly and leads to a decrease in its activity. 4-Methoxy-3-[(propanoylamino)methyl]benzenesulfonyl fluoride has been shown to be highly selective for serine proteases and does not inhibit other types of proteases.
Biochemical and Physiological Effects:
4-Methoxy-3-[(propanoylamino)methyl]benzenesulfonyl fluoride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit blood coagulation by inhibiting the activity of thrombin, a serine protease involved in the blood clotting process. 4-Methoxy-3-[(propanoylamino)methyl]benzenesulfonyl fluoride has also been shown to inhibit the activity of trypsin, a serine protease involved in digestion. In addition, 4-Methoxy-3-[(propanoylamino)methyl]benzenesulfonyl fluoride has been shown to have anti-inflammatory effects by inhibiting the activity of neutrophil elastase, a serine protease involved in the immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-Methoxy-3-[(propanoylamino)methyl]benzenesulfonyl fluoride in lab experiments is its high selectivity for serine proteases. This allows researchers to study the function of specific serine proteases without affecting other types of proteases. Another advantage is its irreversibility, which allows researchers to study the long-term effects of inhibiting serine proteases. However, one limitation of using 4-Methoxy-3-[(propanoylamino)methyl]benzenesulfonyl fluoride is its potential toxicity, which can limit its use in some experiments.

Future Directions

There are many future directions for research involving 4-Methoxy-3-[(propanoylamino)methyl]benzenesulfonyl fluoride. One area of interest is the development of new inhibitors that are more potent and selective than 4-Methoxy-3-[(propanoylamino)methyl]benzenesulfonyl fluoride. Another area of interest is the identification of new targets for drug development based on the function of serine proteases. Finally, there is potential for the use of 4-Methoxy-3-[(propanoylamino)methyl]benzenesulfonyl fluoride in clinical settings, such as in the treatment of blood clotting disorders or inflammatory diseases.
Conclusion:
In conclusion, 4-Methoxy-3-[(propanoylamino)methyl]benzenesulfonyl fluoride is a potent inhibitor of serine proteases that has been widely used in scientific research. Its high selectivity and irreversibility make it a valuable tool for studying the function of serine proteases. While there are limitations to its use, there are many future directions for research involving 4-Methoxy-3-[(propanoylamino)methyl]benzenesulfonyl fluoride, including the development of new inhibitors and the identification of new drug targets.

Synthesis Methods

The synthesis of 4-Methoxy-3-[(propanoylamino)methyl]benzenesulfonyl fluoride involves the reaction of 4-methoxy-3-nitrobenzenesulfonyl chloride with N-(propanoyl) glycine methyl ester in the presence of triethylamine. The resulting product is then treated with hydrogen fluoride to obtain 4-Methoxy-3-[(propanoylamino)methyl]benzenesulfonyl fluoride. The yield of 4-Methoxy-3-[(propanoylamino)methyl]benzenesulfonyl fluoride is typically around 60%, and the purity can be increased through recrystallization.

Scientific Research Applications

4-Methoxy-3-[(propanoylamino)methyl]benzenesulfonyl fluoride has been used extensively in scientific research as a tool to study the function of serine proteases. Serine proteases are involved in many biological processes, including blood clotting, digestion, and immune response. 4-Methoxy-3-[(propanoylamino)methyl]benzenesulfonyl fluoride has been used to study the role of serine proteases in these processes and to identify new targets for drug development.